2,12-bis((dimethylamino)methyl)cyclododecanone 2HCl
Description
2,12-Bis((dimethylamino)methyl)cyclododecanone 2HCl is a bicyclic tertiary amine derivative with a 12-membered cyclododecanone core. The compound features two dimethylaminomethyl substituents at the 2 and 12 positions, forming a symmetric structure. The dihydrochloride (2HCl) salt enhances its water solubility and stability, making it suitable for pharmaceutical and chemical applications.
Properties
Molecular Formula |
C18H38Cl2N2O |
|---|---|
Molecular Weight |
369.4 g/mol |
IUPAC Name |
2,12-bis[(dimethylamino)methyl]cyclododecan-1-one;dihydrochloride |
InChI |
InChI=1S/C18H36N2O.2ClH/c1-19(2)14-16-12-10-8-6-5-7-9-11-13-17(18(16)21)15-20(3)4;;/h16-17H,5-15H2,1-4H3;2*1H |
InChI Key |
GHMOOTNSJIQWGK-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CC1CCCCCCCCCC(C1=O)CN(C)C.Cl.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2,12-bis((dimethylamino)methyl)cyclododecanone 2HCl (Compound A) with three structurally analogous compounds (Table 1):
Table 1: Physicochemical and Functional Comparison
| Property | Compound A | 2,6-Bis(dimethylaminomethyl)cyclohexanone HCl (Compound B) | Cyclododecyltrimethylammonium chloride (Compound C) | Benzalkonium chloride (Compound D) |
|---|---|---|---|---|
| Molecular Formula | C₁₈H₃₄N₂O·2HCl | C₁₄H₂₇N₂O·HCl | C₁₅H₃₂ClN | C₂₁H₃₈ClN |
| Molecular Weight (g/mol) | 367.4 | 278.8 | 262.9 | 340.0 |
| Solubility (Water) | High (due to 2HCl) | Moderate | High | High |
| LogP (Lipophilicity) | ~1.5 | ~0.8 | ~3.2 | ~4.5 |
| Key Applications | Catalysis, coordination chemistry | Surfactant, intermediate in drug synthesis | Surfactant, antimicrobial agent | Broad-spectrum antiseptic |
Structural and Functional Differences
- Cyclododecanone vs. Cyclohexanone Core (Compound B): Compound A’s 12-membered ring confers greater conformational flexibility and lipophilicity compared to Compound B’s rigid cyclohexanone core. This results in stronger membrane interaction but lower water solubility in the free base form. The 2HCl salt of Compound A mitigates this by enhancing solubility.
Quaternary Ammonium Analogs (Compounds C and D): While Compounds C and D are quaternary ammonium salts with permanent positive charges, Compound A’s tertiary amines require protonation (via HCl) for ionic character. This difference impacts bioavailability: Compounds C and D exhibit stronger antimicrobial activity due to their persistent charge and ability to disrupt microbial membranes.
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